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Compound of Interest

Compound Name: Chromium nickel oxide (Cr2NiO4)

Cat. No.: B088943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the gas sensing selectivity of Chromium Nickel
Oxide (Cr2NiO4) and Zinc Oxide (ZnO). The information is curated for researchers and

professionals in material science and drug development who require a nuanced understanding

of gas sensor performance for various applications, including environmental monitoring and

diagnostics.

Executive Summary
Zinc Oxide (ZnO) is a widely researched n-type semiconductor known for its high sensitivity to

a variety of reducing and oxidizing gases. Its sensing properties are well-documented, making

it a benchmark material in gas sensor technology. In contrast, Chromium Nickel Oxide
(Cr2NiO4), a p-type semiconductor with a spinel structure, is a less explored material for gas

sensing applications. This guide synthesizes available data to draw a comparative analysis of

their gas sensing selectivity. Due to the limited direct experimental data on Cr2NiO4, its

potential gas sensing characteristics are inferred from studies on its constituent oxides, Cr2O3

and NiO, and related complex metal oxides.

Data Presentation: A Comparative Analysis
The following tables summarize the quantitative data on the gas sensing performance of ZnO

and inferred properties for Cr2NiO4 based on related compounds.
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Table 1: Gas Sensing Performance of Zinc Oxide (ZnO)

Target Gas
Concentration
(ppm)

Operating
Temperature
(°C)

Response/Sen
sitivity

Selectivity
Notes

NO2 10 - 100 200
High (Response

= 36.3)[1]

More selective to

NO2 over NH3,

Chlorine, and

Ethanol[1]

H2S 5 - 30 400

Very High

(Response ≈

7400 at 30 ppm)

Highly selective

against NH3,

DMA, and

acetone[2]

CO 1000 200 - 350 Moderate to High

Sensitive to CO,

CH4, and NO2 at

different optimal

temperatures[3]

CH4 1% 250 Moderate

Sensitive to CO,

CH4, and NO2 at

different optimal

temperatures[3]

Ethanol 500 350

High (Response

≈ 521 for LPG

which is similar)

[4]

Good selectivity

against CO,

CO2, and H2[4]

LPG 500 350
High (Response

≈ 521)[4]

Good selectivity

against CO,

CO2, and H2[4]

Butanone 100 145

Moderate (ZnO-

TiO2-rGO

composite)

Improved

selectivity with

composite

material[5]
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Table 2: Inferred Gas Sensing Performance of Chromium Nickel Oxide (Cr2NiO4) and

Related Oxides
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Material Target Gas
Concentrati
on (ppm)

Operating
Temperatur
e (°C)

Response/S
ensitivity

Selectivity
Notes

NiO
Allyl

Mercaptan
20 225 High

Highly

selective

against

ethanol,

acetone,

isoprene,

toluene,

ammonia,

hydrogen,

and NO2[6]

Sn-doped

NiO
Hydrogen 100 Not specified

Enhanced

response

Excellent

selectivity

towards

hydrogen[7]

Ga-doped

NiO
Ethanol 50 Not specified

Significantly

enhanced

response

Outstanding

selectivity to

ethanol[8]

Ce-doped

NiO
NO2 Not specified 150 High

Selective

towards NO2

over LPG,

NH3, and

Acetone[9]

Cr2O3 Ethanol Not specified 200 - 375
Good

response

Primarily

studied for

ethanol

sensing[10]

SnO2-Cr2O3 H2 vs. CO Not specified Not specified Opposite

sensing

response

Demonstrate

s potential for

high

selectivity

between
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reducing

gases[11]

(CoCrFeMnNi

)3O4
H2S 3 Not specified High

Selective

response to

H2S over

NO2, H2, and

NH3[12]

Analysis:

ZnO demonstrates high sensitivity to a broad range of gases, with selectivity often being

tuned by modifying its morphology, doping, or operating temperature. It shows particularly

high responses to H2S and NO2.

Based on the data from related oxides, Cr2NiO4, as a p-type semiconductor, is anticipated to

show strong responses to oxidizing gases like NO2 and potentially good selectivity towards

specific volatile organic compounds (VOCs) and sulfur-containing compounds. The behavior

of NiO suggests a high potential for selectivity towards specific organic molecules. The

inclusion of chromium, as seen in Cr2O3 and SnO2-Cr2O3 composites, can introduce

unique selectivity patterns, potentially allowing for the discrimination between similar

reducing gases.

Experimental Protocols
Synthesis of Gas Sensing Materials
Zinc Oxide (ZnO) Nanoparticles (Sol-Gel Method)

Precursor Solution: A 0.2 M solution of zinc acetate dihydrate (Zn(CH3COO)2·2H2O) is

prepared by dissolving the salt in deionized water with stirring.[1]

Complexing Agent: Acetic acid can be added as a complexing agent to control the hydrolysis

and condensation rates.

Gel Formation: A stabilizing agent like Triton X-100 can be added to the solution, followed by

stirring for several hours at room temperature.[1]
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Precipitation: A precipitating agent, such as ammonium hydroxide, is added dropwise to the

solution until a precipitate is formed.[1]

Washing and Drying: The precipitate is filtered, washed multiple times with deionized water

and ethanol to remove impurities, and then dried in an oven at a moderate temperature (e.g.,

100 °C).

Calcination: The dried powder is calcined at a higher temperature (e.g., 400-600 °C) in air to

obtain crystalline ZnO nanoparticles.

Chromium Nickel Oxide (Cr2NiO4) Nanoparticles (Hypothetical Co-Precipitation Method)

This is a generalized method as direct synthesis protocols for Cr2NiO4 gas sensors are not

readily available in the reviewed literature.

Precursor Solution: Stoichiometric amounts of chromium nitrate (Cr(NO3)3·9H2O) and nickel

nitrate (Ni(NO3)2·6H2O) are dissolved in deionized water to form a mixed salt solution.

Precipitation: A precipitating agent, such as a solution of sodium hydroxide (NaOH) or

ammonium hydroxide (NH4OH), is slowly added to the mixed salt solution under vigorous

stirring to co-precipitate the metal hydroxides. The pH of the solution is carefully controlled.

Aging: The resulting precipitate is aged in the mother liquor for a period to ensure complete

precipitation and homogeneity.

Washing and Drying: The precipitate is separated by centrifugation or filtration, washed

thoroughly with deionized water to remove residual ions, and then dried in an oven.

Calcination: The dried precursor powder is calcined at a high temperature (e.g., 700-900 °C)

in air to induce the formation of the Cr2NiO4 spinel phase.

Gas Sensor Fabrication and Testing
Sensing Material Paste: The synthesized nanopowder (ZnO or Cr2NiO4) is mixed with an

organic binder (e.g., ethyl cellulose) and a solvent (e.g., terpineol) to form a homogenous

paste.
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Deposition: The paste is typically screen-printed or drop-coated onto an alumina substrate

fitted with interdigitated electrodes (usually platinum or gold).

Annealing: The coated substrate is annealed at a specific temperature to remove the organic

binder and ensure good adhesion of the sensing film to the substrate and electrodes.

Gas Sensing Measurement:

The sensor is placed in a sealed test chamber with a gas inlet and outlet.

A constant voltage is applied across the electrodes, and the resistance of the sensing film

is continuously monitored.

The chamber is first filled with a reference gas (usually dry air) to establish a baseline

resistance.

A known concentration of the target gas is then introduced into the chamber.

The change in resistance upon exposure to the target gas is recorded.

The sensor response is calculated as the ratio of the resistance in air to the resistance in

the target gas (for n-type sensors like ZnO) or the ratio of the resistance in the target gas

to the resistance in air (for p-type sensors like Cr2NiO4).

The response and recovery times are measured as the time taken for the sensor to reach

90% of its final response and to return to 90% of its baseline resistance, respectively.[1]

Selectivity is determined by exposing the sensor to various interfering gases at the same

concentration and comparing the responses.

Mandatory Visualization
Gas Sensing Mechanism Diagrams
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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